Cas no 51088-90-5 (2H-Pyrrol-2-one, 1,5-dihydro-3,5-dimethyl-)

• Product Name: 2H-Pyrrol-2-one, 1,5-dihydro-3,5-dimethyl-
• CAS No: 51088-90-5
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 363302
• PubChem ID: 12007564
• Update Time: 2025-04-19

2H-Pyrrol-2-one, 1,5-dihydro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrol-2-one, 1,5-dihydro-3,5-dimethyl-
• 2,4-dimethyl-1,2-dihydropyrrol-5-one
• DTXSID20475690
• 51088-90-5

• Inchi： 1S/C6H9NO/c1-4-3-5(2)7-6(4)8/h3,5H,1-2H3,(H,7,8)
• InChI Key： WYUWENAFERRNRA-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC(C)N1

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1